Cas no 1211582-61-4 (Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1211582-61-4
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD11848165
• CID: 1006367
• PubChem ID: 21054728
• Update Time: 2025-06-09

Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester
• 1-Boc-4-amino-4-trifluoromethylpiperidine
• tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate
• NYPUFDUCDMKIGM-UHFFFAOYSA-N
• PB14975
• 1-Boc-4-amino-4-(trifluoromethyl)piperidine
• t-Butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate
• 4-Amino-1-(tert-butoxycarbonyl)-4-(trifluoromethyl)piperidine
• 1-Benzyl-4-trifluoromethyl-piperidin-4-ylamine 4-Amino-4-trifluoromethyl-p
• MFCD11848165
• EN300-90508
• TERT-BUTYL4-AMINO-4-(TRIFLUOROMETHYL)PIPERIDINE-1-CARBOXYLATE
• SY097116
• 1211582-61-4
• AS-64930
• CS-0048227
• DB-084694
• AKOS023166193
• AMY11835
• N-BOC-4-AMINO-4-TRIFLUOROMETHYLPIPERIDINE
• SCHEMBL3250470
• Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate

• MDL： MFCD11848165
• Inchi： 1S/C11H19F3N2O2/c1-9(2,3)18-8(17)16-6-4-10(15,5-7-16)11(12,13)14/h4-7,15H2,1-3H3
• InChI Key： NYPUFDUCDMKIGM-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C(=O)OC(C)(C)C)CC1)N)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.7

Additional information on Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate

Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1211582-61-4): A Comprehensive Overview

Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1211582-61-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino piperidine, plays a crucial role in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butyl carbamate protecting group and the trifluoromethyl substituent, make it an attractive building block for the development of novel therapeutics.

The chemical structure of Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate consists of a piperidine ring with an amino group and a trifluoromethyl group attached to the same carbon atom, which is further protected by a tert-butyl carbamate moiety. This configuration imparts several desirable properties to the compound, such as enhanced stability, solubility, and reactivity in various synthetic transformations.

Recent advancements in medicinal chemistry have highlighted the importance of Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate in the development of drugs targeting specific biological pathways. For instance, studies have shown that compounds derived from this structure exhibit potent activity against various enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. The trifluoromethyl group, in particular, has been found to enhance the lipophilicity and metabolic stability of the resulting molecules, thereby improving their pharmacokinetic profiles.

In the context of drug discovery, Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate serves as a valuable intermediate for the synthesis of small molecules with diverse biological activities. Its use in combinatorial chemistry and high-throughput screening has facilitated the identification of lead compounds with potential therapeutic applications. Additionally, the tert-butyl carbamate protecting group can be easily removed under mild conditions, allowing for further functionalization and optimization of the final drug candidates.

One notable application of Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate is in the development of central nervous system (CNS) drugs. Research has demonstrated that derivatives of this compound can effectively cross the blood-brain barrier and modulate key neurotransmitter systems. For example, a study published in the Journal of Medicinal Chemistry reported that a series of compounds derived from this structure exhibited significant efficacy in preclinical models of Alzheimer's disease and Parkinson's disease.

Beyond CNS applications, Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate has also shown promise in oncology research. The trifluoromethyl group has been found to enhance the potency and selectivity of anticancer agents by improving their ability to target specific tumor cells. A recent study in Cancer Research highlighted the antiproliferative activity of a novel derivative synthesized using this compound as a key intermediate.

In addition to its therapeutic potential, Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate is also used as a research tool in academic and industrial laboratories. Its unique properties make it an ideal candidate for studying protein-protein interactions and enzyme inhibition mechanisms. For instance, researchers have utilized this compound to investigate the binding affinity and selectivity of small molecules to specific protein targets, providing valuable insights into drug design strategies.

The synthesis of Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate typically involves several well-established chemical reactions. One common approach is to start with 4-trifluoromethyl-piperidinone and perform reductive amination followed by tert-butylation to introduce the protecting group. This multi-step process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, Tert-butyl 4-amino-4-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1211582-61-4) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an invaluable building block for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines, further solidifying its importance in modern drug development efforts.